Cas no 315709-44-5 (5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene)

• Product Name: 5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene
• CAS No: 315709-44-5
• MF: C₁₉H₁₂N₄S
• MW: 328.390381813049
• CID: 6464208
• Update Time: 2025-06-03

5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene Chemical and Physical Properties

Names and Identifiers

• 5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene
• Thieno[3,2-e]-1,2,4-triazolo[4,3-c]pyrimidine, 3,8-diphenyl-

• Inchi： 1S/C19H12N4S/c1-3-7-13(8-4-1)16-11-15-18-22-21-17(14-9-5-2-6-10-14)23(18)12-20-19(15)24-16/h1-12H
• InChI Key： VKHVTFSQRIFFRJ-UHFFFAOYSA-N
• SMILES： C1=NC2SC(C3=CC=CC=C3)=CC=2C2=NN=C(C3=CC=CC=C3)N12

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: -0.59±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene

Introduction to Compound with CAS No. 315709-44-5 and Product Name: 5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene

The compound with the CAS number 315709-44-5 and the product name 5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This intricate structure, characterized by its complex cyclic framework and functional groups, has garnered significant attention due to its potential applications in medicinal chemistry and materials science.

The molecular architecture of this compound features a diphenyl moiety at the 5 and 11 positions, contributing to its unique electronic properties and reactivity. The presence of a sulfur atom at the 10 position as part of a thia group introduces further complexity, influencing both the compound's solubility and its interaction with biological targets. The tetraaza moiety spans the 3, 4, 6, and 8 positions, creating a rich environment for possible coordination with metal ions or other small molecules.

One of the most intriguing aspects of this compound is its tricyclic structure, specifically a tricyclo7.3.0.0^{2,6}dodeca system. This type of framework is relatively rare in natural products but has been extensively studied for its potential as a scaffold in drug discovery. The 1(9),2,4,7,11-pentaene designation indicates a series of double bonds that contribute to the molecule's rigidity and stability while also providing sites for chemical modification.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies using molecular modeling techniques have suggested that 5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7.3.0.0^{2,6}dodeca-1(9),2,4,7,11-pentaene may exhibit properties relevant to several therapeutic areas. For instance, its ability to interact with biological macromolecules has been explored in virtual screening campaigns aimed at identifying novel inhibitors or activators of specific enzymatic pathways.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments have shown that it can modulate the activity of certain enzymes involved in inflammation and oxidative stress responses. The diphenyl groups are particularly noteworthy for their ability to engage in π-stacking interactions with aromatic residues in proteins, potentially leading to stable binding affinities. Meanwhile, the sulfur atom at the 10 position offers a handle for further derivatization into more complex pharmacophores.

The tricyclic core presents unique challenges and opportunities for medicinal chemists seeking to optimize bioactivity while maintaining structural integrity. Researchers have leveraged modern synthetic methodologies to access derivatives of this compound with enhanced solubility or improved metabolic stability. These efforts have been complemented by high-throughput screening campaigns designed to identify lead compounds for further development.

The field of materials science has also been exploring the potential applications of this molecule beyond pharmaceuticals. Its rigid structure and tunable electronic properties make it an attractive candidate for use in organic electronics or as a building block for supramolecular assemblies. Recent publications highlight its utility as a ligand in coordination chemistry studies aimed at developing new catalysts or sensors.

As our understanding of structure-activity relationships continues to evolve through interdisciplinary approaches combining experimental and computational methods,5,11-diphenyl-10-thia-3,4,6,8-tetraazatricyclo7,3,0,0^{2,6}dodeca-1(9),2,4,7,11-pentaene remains a promising candidate for future research endeavors. Its unique combination of structural features offers a rich ground for exploration in both academic laboratories and industrial research settings.